molecular formula C23H26N8O B5601127 1-(2-{4-[6-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-4-pyrimidinyl]-1-piperazinyl}-2-oxoethyl)-1H-benzimidazole

1-(2-{4-[6-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-4-pyrimidinyl]-1-piperazinyl}-2-oxoethyl)-1H-benzimidazole

Cat. No.: B5601127
M. Wt: 430.5 g/mol
InChI Key: XTWLZZPOHDOXLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-{4-[6-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-4-pyrimidinyl]-1-piperazinyl}-2-oxoethyl)-1H-benzimidazole is a useful research compound. Its molecular formula is C23H26N8O and its molecular weight is 430.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 430.22295748 g/mol and the complexity rating of the compound is 656. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Corrosion Inhibition

  • Benzimidazole derivatives, including similar compounds to the one mentioned, have been studied for their role in corrosion inhibition. For example, Yadav et al. (2016) explored synthesized benzimidazole derivatives as corrosion inhibitors for N80 steel in hydrochloric acid. These inhibitors showed high efficiency, reaching up to 96.3% at specific concentrations and conditions (Yadav et al., 2016).

Antiproliferative Activity Against Cancer Cell Lines

  • Mallesha et al. (2012) synthesized derivatives closely related to the compound , assessing their antiproliferative activity against human cancer cell lines. Some compounds in this series showed significant activity against various cancer cell lines (Mallesha et al., 2012).

Apoptotic Effect on Cancer Cells

  • Çiftçi et al. (2021) investigated novel benzimidazole derivatives bearing a pyridyl/pyrimidinyl piperazine moiety for their anticancer activities. Some compounds demonstrated high apoptotic cell percentages and DNA synthesis inhibition rates on specific cancer cell lines (Çiftçi et al., 2021).

Anti-Inflammatory Activity

  • Prajapat and Talesara (2016) studied benzimidazole derivatives for their potential anti-inflammatory properties. Some synthesized compounds exhibited significant anti-inflammatory activity in in-vivo tests (Prajapat & Talesara, 2016).

Antimycobacterial Activity

  • Lv et al. (2017) reported the design and synthesis of imidazo[1,2-a]pyridine-3-carboxamides, compounds structurally related to the one , showing significant activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis (Lv et al., 2017).

Antiviral Activity

  • Al-Masoudi et al. (2007) synthesized new piperazinyl-4-nitroimidazole derivatives, demonstrating potential as non-nucleoside reverse transcriptase inhibitors with anti-HIV activity (Al-Masoudi et al., 2007).

Properties

IUPAC Name

2-(benzimidazol-1-yl)-1-[4-[6-(4,5-dimethylimidazol-1-yl)-2-methylpyrimidin-4-yl]piperazin-1-yl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H26N8O/c1-16-17(2)31(15-24-16)22-12-21(26-18(3)27-22)28-8-10-29(11-9-28)23(32)13-30-14-25-19-6-4-5-7-20(19)30/h4-7,12,14-15H,8-11,13H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XTWLZZPOHDOXLN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N(C=N1)C2=CC(=NC(=N2)C)N3CCN(CC3)C(=O)CN4C=NC5=CC=CC=C54)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H26N8O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

430.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.